4-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline

• Molecular Formula: C12H13FN2
• Molecular Weight: 204.24 g/mol
• IUPAC Name: 4-fluoro-N-[(1-methylpyrrol-2-yl)methyl]aniline
• InChI: InChI=1S/C12H13FN2/c1-15-8-2-3-12(15)9-14-11-6-4-10(13)5-7-11/h2-8,14H,9H2,1H3
• InChI Key: DYMBGBKMYBDXBT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CNC2=CC=C(C=C2)F

Description

4-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline is a fluorinated aniline derivative featuring a (1-methyl-1H-pyrrol-2-yl)methyl group attached to the nitrogen atom of the aniline backbone. The fluorine atom at the para position of the aromatic ring enhances lipophilicity and metabolic stability, while the pyrrole-derived substituent introduces steric and electronic effects that influence reactivity and biological interactions. This compound belongs to a broader class of N-substituted anilines, which are pivotal in medicinal chemistry and materials science due to their tunable properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline typically involves the reaction of 4-fluoroaniline with 1-methyl-2-pyrrolecarboxaldehyde. The reaction is carried out under mild conditions, often using a catalyst such as iron(III) chloride to facilitate the condensation reaction . The reaction mixture is usually refluxed in an appropriate solvent, such as ethanol or methanol, to yield the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using industrial-grade solvents and catalysts, and implementing purification techniques such as recrystallization or chromatography to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

4-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The fluorine atom on the benzene ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding quinones or nitro compounds.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted anilines or pyrroles.

Scientific Research Applications

4-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of dyes and pigments

Mechanism of Action

The mechanism of action of 4-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with analogs differing in substituents, synthesis routes, physicochemical properties, and biological relevance.

Structural Analogues and Substituent Effects

Compound Name	Key Substituents	Structural Features	Reference
4-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline	4-Fluoroaniline + (1-methylpyrrol-2-yl)methyl	Secondary amine; pyrrole ring with methyl group	N/A
N-[(1E)-(4-Fluorophenyl)methylene]-2-{[(1-methyl-1H-pyrrol-2-yl)sulfonyl]methyl}aniline (Compound 11)	4-Fluoroaniline + (1-methylpyrrol-2-yl)sulfonylmethyl + imine linkage	Sulfonyl group enhances polarity; imine functionality
4-Fluoro-N-((6-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)methyl)aniline (S10)	4-Fluoroaniline + imidazopyridine-methyl	Imidazopyridine core; increased aromaticity and planarity
4-Fluoro-N-(1,1,1-trifluoropropan-2-ylidene)aniline	4-Fluoroaniline + trifluoropropylidene	Imine bond; trifluoromethyl group enhances electron-withdrawing effects
4-fluoro-N-[(2-methyl-1,3-thiazol-4-yl)methyl]aniline	4-Fluoroaniline + thiazole-methyl	Thiazole ring introduces sulfur atom; potential for hydrogen bonding

Key Observations :

• Electronic Effects : The pyrrole substituent in the target compound donates electrons via its aromatic system, contrasting with sulfonyl (electron-withdrawing, ) or trifluoromethyl (strongly electron-withdrawing, ) groups in analogs.
• Steric Effects : The (1-methylpyrrol-2-yl)methyl group offers moderate steric hindrance compared to bulkier imidazopyridine (S10, ) or thiazole () derivatives.

Key Observations :

• Yields for analogs vary widely (58–99%), influenced by substituent reactivity and purification methods.
• The target compound’s synthesis may parallel methods in but requires optimization for the pyrrole-methyl group.

Physicochemical Properties

Compound Name	Melting Point (°C)	Molecular Weight (g/mol)	Solubility Trends	Reference
Target Compound	Not reported	244.29	Likely moderate in polar aprotic solvents	N/A
Compound 11 ()	93–94	386.43	Low solubility in hexane; soluble in CH₂Cl₂
S10 ()	Not reported	336.0 (LCMS)	High lipophilicity due to imidazopyridine core
4-Fluoro-N-(octan-2-yl)aniline	Oil (no m.p.)	221.32	Lipophilic; soluble in organic solvents

Key Observations :

• The sulfonyl group in Compound 11 increases polarity, raising the melting point (93–94°C) compared to oily analogs like 4-Fluoro-N-(octan-2-yl)aniline .
• The target compound’s solubility may resemble S10 () but requires experimental validation.

Key Observations :

• The pyrrole-methyl group in the target compound may offer unique binding interactions compared to sulfonyl () or thiazole () analogs.

Biological Activity

4-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline, a compound with potential pharmacological applications, has garnered attention in recent years due to its unique structural properties and biological activities. This article aims to explore the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

The molecular formula of 4-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline is $C_{12}H_{13}FN_2$, with a molecular weight of approximately 204.24 g/mol. The compound features a fluorine atom and a pyrrole moiety, which may contribute to its biological activity.

Mechanisms of Biological Activity

Research indicates that compounds similar to 4-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline often interact with various biological targets, including receptors and enzymes. For instance, studies have shown that modifications in the aniline structure can enhance selectivity for specific receptors, such as dopamine receptors .

Dopamine Receptor Interaction

A notable study highlighted the interaction of related compounds with dopamine receptors, particularly the D3 receptor. These compounds demonstrated selective agonistic activity, which could be leveraged for therapeutic applications in neuropsychiatric disorders . The selectivity for D3 over D2 receptors is significant as it minimizes side effects associated with broader receptor activation.

Anticancer Activity

Emerging evidence suggests that 4-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline may exhibit anticancer properties. Compounds with similar structures have been evaluated for their ability to inhibit vascular endothelial growth factor receptor 2 (VEGFR-2), a critical target in cancer therapy. In vitro studies reported IC50 values indicating potent inhibition of VEGFR-2, suggesting that this compound could potentially impede tumor growth by disrupting angiogenesis .

Case Studies and Research Findings

Several studies have investigated the biological activities associated with analogs of 4-Fluoro-N-[(1-methyl-1H-pyrrol-2-yl)methyl]aniline:

Study	Focus	Findings
Study 1	D3 Receptor Agonism	Demonstrated selective agonism at D3 receptors with minimal D2 activity, indicating potential for treating neuropsychiatric conditions .
Study 2	VEGFR-2 Inhibition	Reported IC50 values lower than established drugs like sorafenib, highlighting significant anticancer potential .
Study 3	Antimicrobial Activity	Investigated antibacterial and antifungal properties, showing efficacy against various pathogens .